Cas no 113580-77-1 (Gossypol-d2)

• Product Name: Gossypol-d2
• CAS No: 113580-77-1
• MF: C₃₀H₃₀O₈
• MW: 520.566732883453
• CID: 5073079
• Update Time: 2025-05-20

Gossypol-d2 Chemical and Physical Properties

Names and Identifiers

• Gossypol D2 (binaphthalene-4,4'-D2)
• 5-deuterio-7-(4-deuterio-8-formyl-1,6,7-trihydroxy-3-methyl-5-propan-2-ylnaphthalen-2-yl)-2,3,8-trihydroxy-6-methyl-4-propan-2-ylnaphthalene-1-carbaldehyde
• Gossypol-d2

• Inchi： 1S/C30H30O8/c1-11(2)19-15-7-13(5)21(27(35)23(15)17(9-31)25(33)29(19)37)22-14(6)8-16-20(12(3)4)30(38)26(34)18(10-32)24(16)28(22)36/h7-12,33-38H,1-6H3/i7D,8D
• InChI Key： QBKSWRVVCFFDOT-QTQOOCSTSA-N
• SMILES： OC1C2=C(C=O)C(=C(C(C(C)C)=C2C([2H])=C(C)C=1C1=C(C2=C(C=O)C(=C(C(C(C)C)=C2C([2H])=C1C)O)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 780
• XLogP3: 6.9
• Topological Polar Surface Area: 156

Additional information on Gossypol-d2

Gossypol-d2: A Comprehensive Overview

Gossypol-d2, also known by its CAS number 113580-77-1, is a derivative of gossypol, a naturally occurring compound found in cotton plants. This compound has garnered significant attention in recent years due to its potential applications in various fields, including medicine and biotechnology. The "d2" designation indicates the presence of two deuterium atoms in its molecular structure, which can influence its chemical and biological properties. This article delves into the latest research findings and applications of Gossypol-d2, providing a detailed and up-to-date analysis.

The chemical structure of Gossypol-d2 is closely related to that of gossypol, with the addition of two deuterium atoms at specific positions. This modification can affect the compound's stability, reactivity, and pharmacokinetics. Recent studies have shown that Gossypol-d2 exhibits unique properties compared to its undeuterated counterpart. For instance, researchers have found that the deuterium substitution enhances the compound's resistance to certain enzymatic reactions, making it a promising candidate for drug development.

One of the most exciting areas of research involving Gossypol-d2 is its potential as an anti-cancer agent. Studies published in 2023 have demonstrated that Gossypol-d2 can selectively target cancer cells while sparing healthy cells, a property that is highly desirable in anti-cancer therapies. The mechanism behind this selectivity involves the compound's ability to inhibit specific enzymes that are overexpressed in cancer cells. This finding has opened new avenues for the development of targeted therapies with reduced side effects.

In addition to its anti-cancer properties, Gossypol-d2 has also been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Research conducted at leading institutions has shown that Gossypol-d2 can modulate key pathways involved in neuronal protection and inflammation. These studies suggest that Gossypol-d2 may offer a novel approach to combating these debilitating conditions.

The synthesis and characterization of Gossypol-d2 have also been subjects of extensive research. Scientists have developed innovative methods to incorporate deuterium atoms into the gossypol structure while maintaining the compound's bioactivity. These advancements have not only improved the yield of Gossypol-d2 but also enhanced its purity, making it more suitable for large-scale production and clinical trials.

From a biotechnological perspective, Gossypol-d2 has shown promise as a tool for studying cellular processes at a molecular level. Its unique properties make it an ideal candidate for use in assays designed to investigate enzyme function, signal transduction pathways, and drug metabolism. Researchers have utilized Gossypol-d2 in various model systems to gain insights into fundamental biological mechanisms, further underscoring its versatility as a research tool.

Looking ahead, the future of Gossypol-d2 appears bright. With ongoing research focusing on optimizing its pharmacokinetic profile and exploring new therapeutic applications, this compound is poised to make significant contributions to the field of medicine. Its ability to combine natural origin with advanced chemical modifications positions it as a valuable asset in the development of next-generation therapeutics.

In conclusion, Gossypol-d2 (CAS No 113580-77-1) represents a fascinating intersection of natural compounds and modern chemical innovation. Its unique properties and diverse applications highlight its potential as a groundbreaking molecule with far-reaching implications for human health and disease treatment.